Cas no 37942-79-3 (dimethyl spiro[3.3]heptane-2,6-dicarboxylate)

• Product Name: dimethyl spiro[3.3]heptane-2,6-dicarboxylate
• CAS No: 37942-79-3
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD11099889
• CID: 1486752
• PubChem ID: 10262596
• Update Time: 2025-10-31

dimethyl spiro[3.3]heptane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2,6-dicarboxylic acid, dimethyl ester
• dimethyl spiro[3.3]heptane-2,6-dicarboxylate
• AS-30956
• P20476
• A876989
• SB40779
• AKOS025287304
• EN300-88457
• DB-360263
• AMY32151
• DTXSID101239384
• CBA25979
• 2,6-DIMETHYL SPIRO[3.3]HEPTANE-2,6-DICARBOXYLATE
• DimethylSpiro[3.3]heptane-2,6-dicarboxylate
• SY258867
• spiro[3.3]heptane-2,6-dicarboxylic acid 2,6-dimethyl ester
• SPIRO[3.3]HEPTANE-2,6-DICARBOXYLIC ACID DIMETHYL ESTER
• Spiro[3.3]heptane-2,6-dicarboxylic acid, 2,6-dimethyl ester
• 27259-79-6
• Spiro[3.3]heptane-2,6-dicarboxylic acid, dimethyl ester, (+)
• MFCD11099889
• DB-119999
• CS-0048693
• 37942-79-3

• MDL： MFCD11099889
• Inchi： 1S/C11H16O4/c1-14-9(12)7-3-11(4-7)5-8(6-11)10(13)15-2/h7-8H,3-6H2,1-2H3
• InChI Key： WDSRXUBJASECTM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CC(C(=O)OC)C2)C1)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on dimethyl spiro[3.3]heptane-2,6-dicarboxylate

Exploring Dimethyl Spiro[3.3]heptane-2,6-dicarboxylate (CAS 37942-79-3): Properties, Applications, and Innovations

Dimethyl spiro[3.3]heptane-2,6-dicarboxylate (CAS 37942-79-3) is a specialized organic compound with a unique spirocyclic structure, garnering attention in pharmaceutical, agrochemical, and material science research. Its molecular framework, featuring two ester-functionalized rings connected at a central carbon, offers exceptional versatility for synthetic modifications. This article delves into its chemical properties, industrial applications, and emerging trends aligned with sustainability and green chemistry.

The spiro[3.3]heptane core of this compound is a hallmark of structural rigidity, making it valuable for designing high-performance polymers and drug intermediates. Researchers highlight its potential in bioactive molecule synthesis, where the spiro architecture enhances metabolic stability—a critical factor in modern drug discovery. Recent studies also explore its role in photoactive materials, responding to the growing demand for energy-efficient technologies.

From an environmental perspective, dimethyl spiro[3.3]heptane-2,6-dicarboxylate aligns with the green chemistry movement. Its derivatization pathways often employ catalytic processes to minimize waste, addressing concerns about carbon footprint reduction in chemical manufacturing. Innovations like flow chemistry and microwave-assisted synthesis further optimize its production, reflecting industry shifts toward sustainable practices.

Analytical characterization of CAS 37942-79-3 involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity for high-stakes applications. Regulatory compliance, particularly in cosmetic ingredients and food-contact materials, remains a key discussion point, with stakeholders emphasizing safety-by-design principles.

Looking ahead, the demand for multifunctional spiro compounds like this ester derivative is projected to rise, driven by interdisciplinary research. Its compatibility with click chemistry and cross-coupling reactions positions it as a candidate for next-gen electronic materials and catalysts. As industries prioritize circular economy models, the recyclability of its byproducts adds another layer of appeal.

In summary, dimethyl spiro[3.3]heptane-2,6-dicarboxylate exemplifies the convergence of innovation and sustainability. Its adaptability across sectors—from biodegradable plastics to targeted therapeutics—underscores its relevance in solving contemporary scientific challenges while meeting eco-conscious benchmarks.